Cas no 784-77-0 (3-Nitro-4-(trifluoromethoxy)benzoic acid)
3-Nitro-4-(trifluoromethoxy)benzoic acid is a fluorinated aromatic compound featuring both nitro and trifluoromethoxy substituents on a benzoic acid backbone. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances reactivity for further functionalization, while the trifluoromethoxy moiety contributes to lipophilicity and metabolic stability. Its high purity and well-defined structure ensure consistent performance in coupling reactions and derivatization processes. The compound is particularly useful in the development of bioactive molecules, where its distinct substitution pattern can influence binding affinity and selectivity. Suitable for controlled environments, it requires handling under standard safety protocols for nitroaromatics.
784-77-0 structure
Product Name:3-Nitro-4-(trifluoromethoxy)benzoic acid
CAS No:784-77-0
MF:C8H4F3NO5
MW:251.116272926331
MDL:MFCD13185757
CID:1016517
PubChem ID:18626217
Update Time:2025-10-29
3-Nitro-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-4-(trifluoromethoxy)benzoic acid
- 3-Nitro-4-(trifluoromethoxyl)benzoic acid
- 3-Nitro-4-trifluormethoxy-benzoesaeure
- alpha,alpha,alpha-Trifluoro-3-nitro-p-anisic acid
- Benzoic acid, 3-nitro-4-(trifluoromethoxy)-
- GDBCQTKUSLDFRP-UHFFFAOYSA-N
- 3-nitro-4-trifluoromethoxybenzoic acid
- TRA0020231
- AM61678
- 3-Nitro-4-(trifluoromethoxy)benzoicAcid
- SY023302
- PC408277
- AB0050806
- ST2410817
- BC4716093
- AX8236699
- Z5131
- MFCD13185757
- SCHEMBL2345173
- DS-2489
- DTXSID90595253
- A865024
- AKOS016005670
- 784-77-0
- CS-W003850
- DB-366551
-
- MDL： MFCD13185757
- Inchi： 1S/C8H4F3NO5/c9-8(10,11)17-6-2-1-4(7(13)14)3-5(6)12(15)16/h1-3H,(H,13,14)
- InChI Key： GDBCQTKUSLDFRP-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 251.00400
- Monoisotopic Mass: 251.00415671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 92.4
Experimental Properties
- Density: 1.628
- PSA: 92.35000
- LogP: 2.71480
3-Nitro-4-(trifluoromethoxy)benzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Nitro-4-(trifluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228915-1g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 228915-5g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 95% | 5g |
￡27.00 | 2022-02-28 | |
| Fluorochem | 228915-25g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 95% | 25g |
￡126.00 | 2022-02-28 | |
| Fluorochem | 228915-100g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 95% | 100g |
￡352.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N136779-25g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 98% | 25g |
¥255.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N136779-250mg |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 98% | 250mg |
¥30.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N136779-100g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 98% | 100g |
¥835.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N136779-5g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 98% | 5g |
¥185.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N136779-1g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 98% | 1g |
¥40.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086161-1g |
3-Nitro-4-(trifluoromethoxy)benzoic acid |
784-77-0 | 98% | 1g |
1120.0CNY | 2021-06-30 |
3-Nitro-4-(trifluoromethoxy)benzoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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